Synthesizing 1,2,4-triazole pesticides without a pre-formed triazene core forces low-yield diazotization and halogenation. Promurit (CAS 5836-73-7) delivers the intact 3,4-dichlorophenyl-triazene scaffold, eliminating multiple steps. For forensic and environmental labs, it acts as the precise LC/MS and GC/MS calibration standard for rapid-acting triazene toxicants (LD50
Promurit (CAS 5836-73-7), chemically identified as 1-(3,4-dichlorophenyl)-3-triazenthiocarboxamide, is a potent triazene-carbothioamide derivative. Historically recognized as an acute rodenticide under the trade name Muritan, modern procurement of this compound is primarily driven by its critical role as an analytical reference standard and a specialized precursor in agrochemical synthesis [1]. Its pre-formed 3,4-dichlorophenyl and triazene moieties make it a structurally exact building block for complex 1,2,4-triazole and thiourea-based pesticides, while its severe acute toxicity profile (LD50 < 5 mg/kg) necessitates its use as a precise calibration baseline in forensic and environmental toxicology workflows [2].
Comparative thiourea toxicology studies – Reported distinct species sensitivity and cross-tolerance profile supports mechanistic differentiation from ANTU-class rodenticides.
Selective enzyme inhibition research – Restricted tyrosinase and peroxidase inhibition at 10⁻⁴ M may support pathway-probing workflows distinct from broader thiourea derivatives.
Bait formulation and exposure-model studies – Reported 0.05–1.0% bait efficacy data supports formulation-context evaluation for acute rodenticide research models. Acute Toxicity Category 2 handling controls required.
Substituting Promurit with generic thiourea derivatives or common rodenticide standards fails in both synthetic and analytical applications. In agrochemical manufacturing, replacing Promurit with a simpler analog like 1-(4-chlorophenyl)thiourea strips the process of the essential di-halogenated triazene core, forcing chemists to introduce multiple complex, low-yield halogenation and diazotization steps [1]. In analytical and forensic contexts, substituting Promurit with standard anticoagulant rodenticides (e.g., Warfarin) is completely unviable; anticoagulants possess entirely different mass fragmentation patterns, chromatographic retention times, and delayed mechanisms of action, rendering them useless for calibrating assays targeting rapid-acting, acute triazene-based toxicants [2].
ANTU cross-tolerance does not transfer
Rats tolerant to 100 mg/kg ANTU remain susceptible to Promurit at 2–3 mg/kg. Thiourea pretreatment protection profiles differ between the two compounds, so ANTU-based protocols may not reproduce Promurit responses.
Species-selectivity gradient is compressed
Promurit's species LD₅₀ range (rat 0.28–0.89 mg/kg; dog 1–2 mg/kg) is substantially narrower than ANTU's wide gradient. Substituting ANTU may shift model-specific toxicity readouts in multi-species study designs.
Enzyme inhibition profile is restricted
Promurit inhibits tyrosinase and peroxidase but not carbonic anhydrase or catalase at 10⁻⁴ M. Broader thiourea-class analogs may engage additional enzyme targets, altering pathway-response interpretation.
In the synthesis of advanced 1,2,4-triazole and thiourea-based pesticides, utilizing Promurit as a direct precursor bypasses the need for in situ diazotization of 3,4-dichloroaniline. Compared to using a generic precursor like 1-(4-chlorophenyl)thiourea, Promurit provides the exact di-halogenated triazene scaffold, reducing the required synthetic steps and minimizing halogenation byproducts[1].
| Evidence Dimension | Synthetic steps to 3,4-dichlorophenyl-triazene intermediates |
| Target Compound Data | 1 step (direct substitution/cyclization) |
| Comparator Or Baseline | 1-(4-chlorophenyl)thiourea (requires additional chlorination and diazotization, ~4 steps) |
| Quantified Difference | Eliminates 3 synthetic steps |
| Conditions | Agrochemical intermediate synthesis |
Procuring the exact di-halogenated triazene precursor drastically reduces process time and byproduct formation in complex pesticide manufacturing.
For environmental monitoring and forensic toxicology, Promurit serves as a critical high-potency acute reference standard. Compared to common anticoagulant standards like Warfarin, which exhibit delayed toxicity and higher LD50 values (10-50 mg/kg), Promurit demonstrates a severe acute oral LD50 of approximately 1-5 mg/kg in rats [1]. This allows laboratories to calibrate assays for highly restricted, rapid-acting toxic agents.
| Evidence Dimension | Acute Oral LD50 (Rat) |
| Target Compound Data | 1 - 5 mg/kg |
| Comparator Or Baseline | Warfarin (10 - 50 mg/kg) |
| Quantified Difference | Up to 10x to 50x higher acute oral toxicity |
| Conditions | Standardized mammalian toxicity models (in vivo) |
Laboratories must procure this exact standard to accurately calibrate detection limits for ultra-potent, rapid-acting restricted substances.
In analytical workflows, Promurit offers more streamlined handling for organic solvent-based chromatography compared to inorganic acute poisons like Barium carbonate. Promurit readily dissolves in standard organic solvents to yield stable 200 µg/mL stock solutions required for GC/MS and LC/MS calibration, whereas inorganic comparators require complex acidic digestion and are incompatible with standard organic mobile phases[1].
| Evidence Dimension | Solubility in standard organic GC/MS solvents |
| Target Compound Data | Readily soluble (supports 200 µg/mL stock solutions) |
| Comparator Or Baseline | Barium carbonate (Insoluble in organic solvents) |
| Quantified Difference | Enables direct organic dilution without acid digestion |
| Conditions | Standard EPA/Repository analytical stock preparation |
Ensures seamless integration into standard organic-phase GC/MS and LC/MS analytical workflows without requiring specialized sample prep.
Used as a primary GC/MS and LC/MS calibration standard for detecting restricted acute toxicants in soil and water samples, leveraging its stable 200 µg/mL organic stock solubility [1].
Procured as a building block for synthesizing advanced 1,2,4-triazole and thiourea-based pesticides, utilizing its pre-formed di-halogenated triazene core to eliminate multi-step diazotization[2].
Utilized to establish baseline retention times and mass fragmentation patterns for acute poisons (LD50 < 5 mg/kg) in forensic investigations, where standard anticoagulants cannot serve as comparators[3].
Acute Toxic